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Compound of Interest

Compound Name: lodine-120
CAS No.: 15480-34-9
Cat. No.: B1201904
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of lodine-120 (2°[) with other established
Positron Emission Tomography (PET) radionuclides. Experimental data is presented to support
the validation of 12°| as a promising alternative for PET imaging applications.

Executive Summary

lodine-120 is a positron-emitting isotope with a short half-life that offers a compelling
alternative to longer-lived iodine isotopes like lodine-124 (*241) for certain PET imaging
applications. Its rapid decay is particularly advantageous for studying biological processes with
fast kinetics, minimizing the radiation dose to the subject. This guide details the physical
properties, production, and potential imaging performance of 12°| in comparison to 124, lodine-
123 (*=]) for SPECT, the widely used Fluorine-18 (18F), and the generator-produced Gallium-68
(°8Ga).

Data Presentation: Comparative Analysis of
Radionuclides
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The selection of a radionuclide for PET imaging is a critical decision based on a variety of

factors including the biological process under investigation, the required imaging time, and the

desired image resolution. The following tables provide a quantitative comparison of 12°| with

other commonly used radionuclides.

lodine-120 lodine-124 lodine-123 Fluorine-18  Gallium-68
Property
(120') (124') (123') (18':) (GBGa)
) 81.1 4.18 days|2?] 13.22 109.8 )
Half-life ) ) 68 minutes
minutes[1] [3] hours[1] minutes[4][5]
Decay Mode B+/EC B+ / EC[2] EC[1] B+[4] B+
Positron
~50 (47.9 -
Abundance 22.7% N/A 97%][5] 89%]6]
55.0)[1]
(%)
Maximum
Positron 4.0[1] 2.14 N/A 0.635[5] 1.90[6]
Energy (MeV)
Primary 511
511 S 511 511
Photon o (Annihilation),  159[1] S S
(Annihilation) (Annihilation) (Annihilation)
Energy (keV) 603
] 124Xe(p,2n)123
Production 120Te(p,n)20|[ 68Ge/%8Ga
124Te(p,n)24| Cs ->12Xe ->  180(p,n)8F[7]
Method 1] generator[6]
123|[1]
Imaging
_ PET PET SPECTI[1] PET PET
Modality

Table 1: Key Physical and Production Characteristics of Selected Radionuclides
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. ] Reconstructed Image Resolution (FWHM,
Radionuclide

mm)
lodine-120 (12°1) 5.4[1]
Fluorine-18 (18F) 4.6[1]

Qualitatively inferior to 18F but superior to 123|-

lodine-124 (124]) SPECT[]

Table 2: Comparative Image Resolution

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings.
The following sections outline the protocols for the production of lodine-120, its use in
radiolabeling, and in vivo PET imaging.

Production of lodine-120

Obijective: To produce high-purity 12°| via the 12°Te(p,n)*2%l nuclear reaction using a medical
cyclotron.

Materials:

Highly enriched (>99%) 12°TeO: target material.
e High-purity aluminum or platinum target backing.
¢ Cyclotron (e.g., Siemens RDS-111 or similar).

o Remote handling system for target processing.
 Dry distillation furnace.

e 0.02 M NaOH solution.

¢ Quality control instrumentation (e.g., HPGe detector, HPLC).
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Procedure:
o Target Preparation:

o Press approximately 150-200 mg of highly enriched 12°TeO2 powder into a depression on
the target backing.

o Cover the target material with a thin aluminum or Havar foil.
o Mount the target assembly onto the cyclotron's target station.
e Irradiation:
o lIrradiate the target with a proton beam of 10-14 MeV.
o Beam current: 10-15 pA.
o Irradiation time: 60-90 minutes, depending on the desired activity.

» Post-Irradiation Processing (Thermochromatographic Separation):

o

After a short cooling period, remotely transfer the irradiated target to a hot cell.

[¢]

Heat the target in a quartz tube within a tube furnace to 700-750°C.

[e]

Pass a stream of inert gas (e.g., Argon) over the heated target to carry the volatilized 12°I.

[e]

Trap the 129 in a cooled section of the quartz tube or in a trap containing 0.02 M NaOH.
e Quality Control:

o Radionuclidic Purity: Use a high-purity germanium (HPGe) detector to identify and quantify
any isotopic impurities (e.g., 12, 119]).

o Radiochemical Purity: Employ radio-TLC or radio-HPLC to determine the chemical form of
the produced iodine (e.g., iodide vs. iodate).

o Chemical Purity: Test for trace metal contaminants from the target material.
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Radiolabeling of a Model Biomolecule (e.g., a Peptide)
with lodine-120

Objective: To label a tyrosine-containing peptide with 12°| for PET imaging.
Materials:
e 129-jodide in 0.02 M NaOH.
» Tyrosine-containing peptide (e.g., Tyr3-octreotate).
o Oxidizing agent (e.g., Chloramine-T or lodogen).
e Quenching agent (e.g., Sodium metabisulfite).
e Phosphate buffered saline (PBS), pH 7.4.
e PD-10 desalting column.
¢ Radio-HPLC system for quality control.
Procedure:
» Reagent Preparation:
o Prepare a fresh solution of Chloramine-T (1 mg/mL in water).
o Prepare a fresh solution of sodium metabisulfite (2 mg/mL in water).
o Dissolve the peptide in PBS to a concentration of 1 mg/mL.
» Radioiodination Reaction:
o To a reaction vial, add 50 pL of the peptide solution.
o Add 100-200 MBq of 129|-iodide solution.

o Initiate the reaction by adding 10 uL of the Chloramine-T solution.
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o Incubate the reaction mixture at room temperature for 1-2 minutes with gentle agitation.
e Quenching:

o Stop the reaction by adding 20 pL of the sodium metabisulfite solution.
 Purification:

o Purify the 129|-labeled peptide from unreacted 12°|-iodide and other reactants using a PD-
10 desalting column, eluting with PBS.

e Quality Control:

o Radiochemical Purity: Analyze the purified product using radio-HPLC to determine the
percentage of radioactivity associated with the desired labeled peptide.

o Stability: Assess the stability of the radiolabeled peptide in saline and serum at 37°C over
a period of at least two half-lives of 129],

In Vivo PET Imaging Protocol

Objective: To perform a dynamic or static PET scan in a rodent model using a 12°|-labeled
tracer.

Materials:

120]-|abeled radiotracer.

Small animal PET/CT scanner.

Anesthesia system (e.g., isoflurane).

Animal monitoring equipment (respiration, temperature).

Syringes and needles for injection.
Procedure:

e Animal Preparation:

© 2026 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201904?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

o Fast the animal for 4-6 hours prior to the scan to reduce background signal from the
gastrointestinal tract.

o Anesthetize the animal using isoflurane (e.g., 2-3% for induction, 1.5-2% for
maintenance).

o Place the animal on the scanner bed and ensure it is positioned correctly within the field of

view.

o Maintain the animal's body temperature using a heating pad.

» Radiotracer Administration:
o Administer a bolus injection of the 12°l-labeled tracer (typically 5-10 MBq) via the tail vein.
e PET/CT Imaging:

o For dynamic imaging, start the PET acquisition immediately after injection and acquire
data for 60-90 minutes.

o For static imaging, allow for a specific uptake period (e.g., 60 minutes) before starting the
PET acquisition for 15-30 minutes.

o Perform a CT scan for attenuation correction and anatomical co-registration.
o Data Reconstruction and Analysis:

o Reconstruct the PET data using an appropriate algorithm (e.g., OSEM3D).

o Correct for attenuation, scatter, and random coincidences.

o Analyze the images by drawing regions of interest (ROIs) over target tissues and
calculating standardized uptake values (SUVs) or time-activity curves.

Mandatory Visualizations

Caption: Experimental workflow for the validation of lodine-120 as a PET radionuclide.
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Caption: Simplified decay pathways of lodine-120, lodine-124, and lodine-123.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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